Cas no 9004-32-4 (Sodium carboxymethyl cellulose)

• Product Name: Sodium carboxymethyl cellulose
• CAS No: 9004-32-4
• MF: C₈H₁₅NaO₈
• MW: 262.18967461586
• MDL: MFCD00081472
• CID: 48172
• PubChem ID: 87565248
• Update Time: 2025-07-24

Sodium carboxymethyl cellulose Chemical and Physical Properties

Names and Identifiers

• Carboxymethylcellulose
• sodium carboxymethyl cellulose
• cellulose carboxymethyl ether, sodium
• cmc sodium salt
• carboxyl methyl cellulose sodium
• carboxy-methyl cellulose sodium
• carboxymethyl cellulose sodium
• cmc sodium
• cmc-4lf sodium
• carbose sodium
• carboximethylcellulosum sodium
• carboxymethyl cellulose ether sodium
• carboxymethylated cellulose pulp sodium
• carboxymethylcellulosum sodium
• carmellose sodium
• carmellosum sodium
• carmelosa sodium
• cellulose gum 7h sodium
• cellulose carboxymethylate sodium
• cellulose, (carboxymethyl) sodium
• cellulose, ether with glycolic acid sodium
• celluloseglycolic acid sodium
• colloresine sodium
• croscarmellose sodium
• croscarmellosum sodium
• CMCNA
• sodium acetate - hexose (1:1:1)
• acetic acid
• 2,3,4,5,6-pentahydroxyhexanal
• sodium
• CMC
• sodium,2,3,4,5,6-pentahydroxyhexanal,acetate
• Carboxymethyl
• Carboxymethyl cellulose0
• CarboxyMethylcellulose sodiuM salt
• Cellulose Sodium,Sodium salt of Caboxy Methyl Cellulose
• CMC-Na
• sodium salt
• Cellulose carboxymethyl ether sodium salt
• Cellulose Glycolic Acid Sodium Salt (n=approx. 500)
• Sodium Carboxymethyl Cellulose (n=approx. 500)
• Sodium Cellulose Glycolate (n=approx. 500)
• Sodium Tylose (n=approx. 500)
• Tylose Sodium (n=approx. 500)
• Cellulose Glycolic Acid Sodium Salt (n=approx. 1,050)
• Sodium Carboxymethyl Cellulose (n=approx. 1,050)
• Sodium Cellulose Glycolate (n=approx. 1,050)
• Sodium Tylose (n=approx. 1,050)
• Tylose Sodium (n=approx. 1,050)
• Aquaplast
• Carboxymethylcellulose sodium
• Collowel
• Celluvisc
• Cellpro
• Cellofas
• Ethoxose
• Carmethose
• Cellugel
• Cellufresh
• Lovosa
• Carmellose gum
• Sarcell tel
• Cellulose gum
• Camellose gum
• Cellogel C
• Cellofas B
• Cellofas C
• Glikocel TA
• Cellogen PR
• Nymcel S
• Edifas B
• Tylose C
• Unisol RH
• Tylose CR
• Tylose CB series
• Nymcel slc-T
• Lovosa TN
• Blanose BWM
• Tylose DKL
• Cellogen 3H
• Cellofas B5
• Cellofas B6
• Sodium CMC
• Carbose 1M
• Cellogen WS-C
• Sodium cellulose glycolate
• Majol PLX
• Courlose F 4
• Tylose CBR series
• CMC-Na (Viscosity
• Sodium carboxymethyl cellulose (Viscosity:800-1200 mPa.s)
• CHEMBL242021
• 9004-32-4
• SCHEMBL25311455
• D01544
• Celluvisc (TN)
• Carmellose sodium (JP17)
• Carboxymethylcellulose cellulose carboxymethyl ether
• Sodium carboxymethyl cellulose (MW 250000)
• M.W. 700000(DS=0.9) ,2500 - 4500mPa.s
• CHEBI:31357
• Carboxymethylcellulose sodium (USP)
• sodium;2,3,4,5,6-pentahydroxyhexanal;acetate
• C.M.C. (TN)
• Carmellose sodium (JP18)
• Carboxymethyl cellulose sodium salt (Viscosity (1%, 25 degrees C, Brookfield LVT): 250 - 500 mPa.s)
• Sodium carboxymethyl cellulose

• MDL： MFCD00081472
• Inchi： 1S/C6H12O6.C2H4O2.Na/c7-1-3(9)5(11)6(12)4(10)2-8;1-2(3)4;/h1,3-6,8-12H,2H2;1H3,(H,3,4);/q;;+1/p-1
• InChI Key： QMGYPNKICQJHLN-UHFFFAOYSA-M
• SMILES： [Na+].OC(C(CO)O)C(C(C=O)O)O.[O-]C(C)=O

Computed Properties

• Exact Mass: 262.06600
• Monoisotopic Mass: 180.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not determined
• Topological Polar Surface Area: 156

Experimental Properties

• Color/Form: White or yellowish powder or granular, fibrous material. Odorless, odourless, non-toxic, easy to wet.
• Density: 1,6 g/cm3
• Melting Point: 260 °C (dec.)
• Boiling Point: 410.8 °C at 760 mmHg
• Flash Point: 202.2 °C
• Refractive Index: 25 ° (C=0.5, H2O)
• Solubility: H2O: 20 mg/mL, soluble
• Water Partition Coefficient: soluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 158.35000
• LogP: -4.62260
• Merck: 1829
• FEMA: 2239 | CARBOXYMETHYLCELLULOSE
• pka: 4.30(at 25℃)
• Solubility: It is easily soluble in water to form a high viscosity solution, but insoluble in ethanol and other solvents.
• Sensitiveness: Easily absorb moisture
• Vapor Pressure: No data available

Sodium carboxymethyl cellulose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R40: limited evidence for its carcinogenic role.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：FJ5950000
• TSCA：Yes
• Storage Condition：room temp
• Risk Phrases：R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on Sodium carboxymethyl cellulose

Sodium Carboxymethyl Cellulose (CMC): A Versatile Polymer with CAS No. 9004-32-4 and Its Modern Applications

Sodium carboxymethyl cellulose, commonly abbreviated as CMC or cellulose gum, is a water-soluble anionic polymer derived from cellulose. With the CAS number 9004-32-4, this multifunctional compound is widely recognized for its thickening, stabilizing, and binding properties. Its molecular structure consists of cellulose backbone chains modified with carboxymethyl groups (-CH₂-COOH), which enhance its solubility and reactivity. As a food-grade additive, pharmaceutical excipient, and industrial binder, CMC has become indispensable across diverse sectors.

The global demand for sodium CMC has surged due to its eco-friendly profile and biodegradability, aligning with the rising consumer preference for sustainable materials. In the food industry, it serves as a texture modifier in dairy products, sauces, and gluten-free baked goods, addressing the growing market for clean-label ingredients. Recent studies highlight its role in plant-based meat alternatives, where it improves juiciness and fiber retention—a hot topic among health-conscious consumers and vegan product developers.

In pharmaceutical formulations, CMC 9004-32-4 acts as a controlled-release agent in tablets and a lubricant in ophthalmic solutions. Its mucoadhesive properties make it valuable for drug delivery systems, particularly in oral and topical applications. Researchers are exploring its potential in wound dressings and hydrogel scaffolds for tissue engineering, capitalizing on its biocompatibility and moisture-retention capabilities—a frequent search query in medical literature databases.

The cosmetics industry leverages carboxymethyl cellulose sodium salt as a viscosity enhancer in shampoos, lotions, and toothpaste. With the boom in K-beauty and natural skincare, formulators prize its ability to create silky textures without synthetic polymers. Meanwhile, in industrial applications, CMC functions as a dispersant in ceramics, a binder in paper coatings, and a friction reducer in water-based drilling fluids—addressing frequent technical queries about environmentally friendly additives for manufacturing processes.

Quality parameters for CAS 9004-32-4 include degree of substitution (DS, typically 0.6–1.2), purity, and viscosity grades (from 5 mPa·s to 10,000 mPa·s). These specifications determine its performance in high-temperature stability or acidic pH environments—key considerations for buyers on B2B platforms. Recent innovations include ultra-pure CMC for biotech applications and cross-linked variants for extended-release formulations, reflecting patent trends in polymer science.

From food tech startups to biomedical engineers, professionals increasingly search for CMC solubility guidelines, compatibility with other hydrocolloids, and regulatory status (FDA/EFSA). As regulations tighten around synthetic thickeners, plant-derived CMC gains prominence in organic certifications and halal/kosher compliance—topics dominating forum discussions among product developers. Its GRAS (Generally Recognized As Safe) status further reinforces its position in nutraceutical innovations.

Looking ahead, sodium carboxymethyl cellulose is poised to play a pivotal role in 3D food printing inks and edible packaging films—areas generating exponential search traffic. Manufacturers are optimizing low-DS CMC for improved thermal gelation in ready-to-eat meals, while high-DS grades enable precise rheology control in bioinks for regenerative medicine. These advancements underscore why 9004-32-4 remains a focus of both academic research and industrial R&D pipelines worldwide.